(5Z)-1-(4-ethoxyphenyl)-5-[(4-methoxyphenyl)methylidene]-1,3-diazinane-2,4,6-trione

• IUPAC Name: (5Z)-1-(4-ethoxyphenyl)-5-[(4-methoxyphenyl)methylidene]-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C20H18N2O5/c1-3-27-16-10-6-14(7-11-16)22-19(24)17(18(23)21-20(22)25)12-13-4-8-15(26-2)9-5-13/h4-12H,3H2,1-2H3,(H,21,23,25)/b17-12-
• InChI Key: LKHWQDMVWNSSHG-ATVHPVEESA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=O)C(=CC3=CC=C(C=C3)OC)C(=O)NC2=O
• Isomeric SMILES: CCOC1=CC=C(C=C1)N2C(=O)/C(=C\C3=CC=C(C=C3)OC)/C(=O)NC2=O
• Molecular Formula: C20H18N2O5
• Molecular Weight: 366.4 g/mol

Description

Synthesis Analysis

This involves understanding the chemical reactions used to synthesize the compound. It may include details about the reactants, conditions, catalysts, and the mechanism of the reaction.

Molecular Structure Analysis

This involves studying the spatial arrangement of atoms in the compound and the chemical bonds that hold those atoms together. Techniques such as X-ray crystallography, NMR spectroscopy, and computational methods are often used.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the conditions required for the reaction, the products formed, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, optical activity, and reactivity.

Scientific Research Applications

Perovskite Solar Cells (PSCs)

(a) Importance of Terminated Groups in Hole-Transport Materials (HTMs): Hole-transport materials (HTMs) play a crucial role in determining the photovoltaic performance and long-term stability of perovskite solar cells (PSCs). These materials facilitate hole extraction and transfer while acting as a barrier to protect the perovskite layer from moisture and oxygen. investigated two new 9,9-bis(4-methoxyphenyl)-substituted fluorene-based HTMs: H (YT1) and methoxyphenyl-fluorene (YT3). The results showed that YT3-based PSCs achieved impressive power conversion efficiencies (PCEs) of 20.23% and 13.36% for (FAPbI3)0.85(MAPbBr3)0.15 and CsPbI2Br compositions, respectively. These PCEs surpassed those of Spiro-OMeTAD (19.18% and 12.30%). Additionally, the YT3-based PSC demonstrated good long-term stability over 600 hours.

Conductive Polymers

(a) Poly(3,4-ethylenedioxythiophene) (PEDT, PEDOT): Poly(3,4-ethylenedioxythiophene) (PEDT or PEDOT) is a highly valuable electric and electronic material. Its industrial applications span various fields, including organic electronics, sensors, and energy storage devices. PEDT exhibits excellent electrical conductivity, optical transparency, and environmental stability. Researchers have explored its use in conductive coatings, transparent electrodes, and organic photovoltaics. .

Mechanism of Action

This is particularly relevant for biologically active compounds. It involves understanding how the compound interacts with biological systems or enzymes.

Safety and Hazards

This involves understanding the potential risks associated with the compound, including toxicity, flammability, environmental impact, and precautions for safe handling.